Cas no 941938-71-2 (2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide
• CAS No: 941938-71-2
• MF: C₂₂H₁₉FN₄O₄
• MW: 422.409068346024
• CID: 5442573
• Update Time: 2025-10-29

2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-fluorophenyl)acetamide
• 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C22H19FN4O4/c1-30-19-8-3-14(11-20(19)31-2)17-12-18-22(29)26(9-10-27(18)25-17)13-21(28)24-16-6-4-15(23)5-7-16/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key： MNNOBWCHASCFQV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C=CN2N=C(C3=CC=C(OC)C(OC)=C3)C=C2C1=O

Additional information on 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide

Introduction to 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide (CAS No. 941938-71-2) and Its Emerging Applications in Chemical Biology

The compound 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide, identified by its CAS number 941938-71-2, represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative combines multiple structural motifs that are known to exhibit a broad spectrum of biological activities, making it a promising candidate for further investigation in drug discovery and therapeutic development.

At the core of this compound's structure lies a fused pyrazolo[1,5-a]pyrazine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of a 3,4-dimethoxyphenyl group at the 2-position introduces hydrophobicity and potential aromatic stacking interactions, while the acetamide moiety at the 5-position provides a polar anchor for binding to biological receptors. Additionally, the 4-fluorophenyl substituent enhances the compound's lipophilicity and may influence its metabolic stability and pharmacokinetic properties.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds in identifying novel therapeutic agents. The pyrazolo[1,5-a]pyrazine core has been extensively studied for its potential as an anti-inflammatory, antiviral, and anticancer agent. For instance, derivatives of this scaffold have shown promising activity against Janus kinases (JAKs), which are key mediators in inflammatory pathways. The incorporation of the fluorine atom in the phenyl ring further modulates the electronic properties of the molecule, potentially enhancing binding affinity and selectivity.

In light of these structural features, researchers have been exploring the biological profile of 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide (CAS No. 941938-71-2) through both in silico and in vitro assays. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and may have potential applications in modulating immune responses. The dimethoxyphenyl group is particularly noteworthy for its ability to engage in π-stacking interactions with aromatic residues in protein targets, which could enhance binding affinity.

The acetamide moiety serves as a crucial pharmacophore for hydrogen bonding interactions with polar residues in biological targets. This feature is essential for achieving high binding specificity and efficacy. Moreover, the presence of both electron-donating (methoxy groups) and electron-withdrawing (fluorine atom) substituents allows for fine-tuning of the compound's physicochemical properties, including solubility and permeability across biological membranes. These characteristics are critical for optimizing drug-like properties and ensuring favorable pharmacokinetic profiles.

Emerging research also suggests that this class of compounds may have applications beyond traditional kinase inhibition. For example, recent studies have explored the potential of pyrazolo[1,5-a]pyrazine derivatives as modulators of epigenetic enzymes such as histone deacetylases (HDACs). The structural framework of 2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide (CAS No. 941938-71-2) could be adapted to interact with these enzymes, potentially leading to novel therapeutic strategies for diseases associated with epigenetic dysregulation.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the fused pyrazolo[1,5-a]pyrazine ring system typically requires careful control over reaction conditions to ensure high yield and purity. Additionally, introducing the 3,4-dimethoxyphenyl, acetamide, and 4-fluorophenyl substituents demands precise functional group manipulations to achieve the desired molecular architecture. Advances in catalytic methods have greatly facilitated these synthetic steps, enabling researchers to access complex derivatives more efficiently.

In conclusion,2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-yl-N-(4-fluorophenyl)acetamide (CAS No. 941938-71-2) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies improve accessibility,this compound is poised to play a crucial role in future drug discovery efforts.